2-Mercapto-4(3H)-quinazolinone
Overview
Description
2-Mercapto-4(3H)-quinazolinone is a chemical compound with the empirical formula C8H6N2OS . It has been used as a modifier for the carbon paste electrode for voltammetric determination of mercury . It has also been used in the synthesis of 4-quinazolinone derivatives, inhibitors of the DNA repair enzyme poly (ADP-ribose) polymerase .
Synthesis Analysis
The synthesis of 2-Mercapto-4(3H)-quinazolinone has been reported in several studies . One common approach involves the amidation of 2-aminobenzoic acid derivatives, followed by cyclization .Molecular Structure Analysis
The molecular weight of 2-Mercapto-4(3H)-quinazolinone is 178.21 . The SMILES string representation of its structure is SC1=Nc2ccccc2C(=O)N1 .Chemical Reactions Analysis
The reactivity of 2-Mercapto-4(3H)-quinazolinone has been studied in various contexts. For example, it has been reported that the compound undergoes alkylation . Other reactions include electrophilic substitution, oxidation, and reduction .Physical And Chemical Properties Analysis
2-Mercapto-4(3H)-quinazolinone is a liquid at room temperature . Its melting point is greater than 300°C .Scientific Research Applications
Fungicidal Applications
2-Mercapto-4(3H)-quinazolinone: has been shown to possess moderate fungicidal activity . This compound, particularly when alkylated, can be used to develop new fungicides that could help protect crops from fungal pathogens, ensuring food security and agricultural sustainability.
Synthesis of Heterocyclic Compounds
The compound serves as a key precursor in the synthesis of various heterocyclic compounds . These heterocycles are crucial in medicinal chemistry for creating pharmaceuticals with potential therapeutic effects.
Pharmaceutical Research
In pharmacology, 2-Mercapto-4(3H)-quinazolinone derivatives are explored for their therapeutic potential. The compound’s ability to be alkylated allows for the creation of diverse molecules that could be screened for various biological activities .
Material Science
The chemical properties of 2-Mercapto-4(3H)-quinazolinone make it valuable in material science research. It can be used in the development of new materials with specific electronic or mechanical properties .
Agricultural Chemistry
Due to its fungicidal properties, 2-Mercapto-4(3H)-quinazolinone can be utilized in agricultural chemistry to create compounds that protect plants from fungal diseases, which is vital for crop protection and yield improvement .
Biochemical Research
In biochemistry, this compound is used to study enzyme reactions and binding due to its sulfur-containing moiety, which can mimic certain biological molecules, aiding in understanding biochemical pathways and processes .
Safety And Hazards
properties
IUPAC Name |
2-sulfanylidene-1H-quinazolin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2OS/c11-7-5-3-1-2-4-6(5)9-8(12)10-7/h1-4H,(H2,9,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUPFOFVEHDNUJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)NC(=S)N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50160880 |
Source
|
| Record name | 2,3-Dihydro-2-thioxoquinazolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50160880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Mercapto-4(3H)-quinazolinone | |
CAS RN |
13906-09-7 |
Source
|
| Record name | 2-Mercapto-4(3H)-quinazolinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13906-09-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Dihydro-2-thioxoquinazolin-4(1H)-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013906097 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,3-Dihydro-2-thioxoquinazolin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50160880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-dihydro-2-thioxoquinazolin-4(1H)-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.237 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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